2,4,5-Tribromopyridine
Overview
Description
2,4,5-Tribromopyridine is a chemical compound with the molecular formula C5H2Br3N . It has a molecular weight of 315.79 .
Molecular Structure Analysis
The molecular structure of 2,4,5-Tribromopyridine consists of a pyridine ring substituted with bromine atoms at the 2nd, 4th, and 5th positions . The exact mass of the molecule is 312.773712 Da .
Physical And Chemical Properties Analysis
2,4,5-Tribromopyridine is a solid at room temperature . It has a molecular weight of 315.79 g/mol . The exact mass of the molecule is 312.77374 g/mol . The molecule has a complexity of 88.2 .
Scientific Research Applications
Reactivity of Bromine Atoms in Brominated Pyridines : Sodium phenate's action on 2,4,6-tribromopyridine demonstrates that the order of bromine atom replacement depends on the solvent used. This finding is significant for understanding the reactivity of bromine atoms in brominated pyridines like 2,4,5-Tribromopyridine (Hertog & Jonge, 1948).
Catalytic Applications of Terpyridines : Terpyridines, derived from pyridines like 2,4,5-Tribromopyridine, find applications in diverse research fields, including materials science, biomedicinal chemistry, and organometallic catalysis. This highlights the broad scope of terpyridines in various chemical transformations and polymerization reactions (Winter, Newkome, & Schubert, 2011).
Formation of Diaminobromopyridines : The heating of 2,4,6-tribromopyridine with ammonia leads to the formation of diaminobromopyridines, demonstrating the potential of brominated pyridines in creating new compounds (Wibaut, Bickel, & Brandon, 1939).
Influence of Solvents on Chemical Reactions : The reaction of 2,4,6-tribromopyridine with ammonia varies significantly with the solvent used, affecting the rate and position of substitution reactions. This research highlights the importance of solvent choice in chemical reactions involving brominated pyridines (Hertog & Jouwersma, 2010).
Synthesis and Applications of Terpyridine Complexes : The synthesis of trisubstituted terpyridines, starting from dibromopyridines, shows the versatility of bromopyridines like 2,4,5-Tribromopyridine in forming complex structures with potential applications in catalysis and materials science (Huo, Arulsamy, & Hoberg, 2011).
Bromination of Aminopyridines : The process of brominating aminopyridines, including the formation of various brominated compounds, demonstrates the complex chemical behavior of pyridines when subjected to bromination (Hertog & Bruin, 2010).
properties
IUPAC Name |
2,4,5-tribromopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br3N/c6-3-1-5(8)9-2-4(3)7/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSSNQKOQGRPXTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Br)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50355739 |
Source
|
| Record name | 2,4,5-tribromopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50355739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,5-Tribromopyridine | |
CAS RN |
856857-52-8 |
Source
|
| Record name | 2,4,5-tribromopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50355739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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